Cas no 19041-16-8 (2-Butenoic acid, 4-bromo-3-methyl-, (E)-)

• Product Name: 2-Butenoic acid, 4-bromo-3-methyl-, (E)-
• CAS No: 19041-16-8
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 1383871
• PubChem ID: 6383248
• Update Time: 2025-04-20

2-Butenoic acid, 4-bromo-3-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-bromo-3-methyl-, (E)-
• SCHEMBL6655523
• NSC-246207
• 10295-26-8
• NSC246207
• (2E)-4-Bromo-3-methyl-2-butenoic acid
• SCHEMBL349279
• 19041-16-8
• DTXSID401287120

• Inchi： 1S/C5H7BrO2/c1-4(3-6)2-5(7)8/h2H,3H2,1H3,(H,7,8)/b4-2+
• InChI Key： YULJPXSLWCGOOB-DUXPYHPUSA-N
• SMILES： BrC/C(=C/C(=O)O)/C

Computed Properties

• Exact Mass: 177.96294g/mol
• Monoisotopic Mass: 177.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids